2-isobutyl-4-methyl-1H-benzo[d]imidazole

• IUPAC Name: 4-methyl-2-(2-methylpropyl)-1H-benzimidazole
• InChI: InChI=1S/C12H16N2/c1-8(2)7-11-13-10-6-4-5-9(3)12(10)14-11/h4-6,8H,7H2,1-3H3,(H,13,14)
• InChI Key: VSQXQIRKVMGZTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)CC(C)C
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a key component of many drugs and is used in a variety of applications.

Synthesis Analysis

Benzimidazole is synthesized by the condensation of o-phenylenediamine with formic acid. 2-substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

Benzimidazole is a white solid that appears in the form of tabular crystals. It has a molar mass of 118.139 g·mol −1 and a melting point of 170 to 172 °C.

Mechanism of Action

The exact mechanism of action would depend on the specific compound and its application. For example, many pharmaceutical agents that belong to the benzimidazole class of compounds, such as certain antihistamines and anthelmintic agents, interact with specific receptors or enzymes in the body.

Safety and Hazards

Benzimidazole may cause damage to organs and is suspected of damaging fertility or the unborn child. It can cause serious eye irritation or damage, and skin irritation or severe burns.

Future Directions

Benzimidazole derivatives are among the most frequently used ring systems for small molecule drugs listed by the United States Food and Drug Administration. There is ongoing research into new synthesis methods and applications for benzimidazole and its derivatives.